Cas no 1246172-59-7 (N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride)

• Product Name: N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride
• CAS No: 1246172-59-7
• MF: C₁₃H₂₅ClN₂O₂
• MW: 276.802802801132
• CID: 4690991
• Update Time: 2025-05-22

N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-METHYL-N-(TETRAHYDRO-2H-PYRAN-4-YLMETHYL)-2-PIPERIDINECARBOXAMIDE HYDROCHLORIDE
• N-methyl-N-(oxan-4-ylmethyl)piperidine-2-carboxamide hydrochloride
• N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride

• Inchi： 1S/C13H24N2O2.ClH/c1-15(10-11-5-8-17-9-6-11)13(16)12-4-2-3-7-14-12;/h11-12,14H,2-10H2,1H3;1H
• InChI Key： HPPAZFIXYDTGDW-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(CC1)CN(C)C(C1CCCCN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 252
• Topological Polar Surface Area: 41.6

Additional information on N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride

N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride: A Comprehensive Overview

The compound with CAS No. 1246172-59-7, known as N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride, is a highly specialized chemical entity with significant applications in the field of pharmaceutical chemistry and organic synthesis. This compound has garnered attention due to its unique structural features and potential bioactive properties, making it a subject of interest for researchers and industry professionals alike.

The chemical structure of this compound is characterized by a piperidine ring system, which serves as the core framework. The piperidine moiety is substituted at the 2-position with a carboxamide group, further modified by an N-methyl and N-(tetrahydro-2H-pyran-4-ylmethyl) substitution pattern. This arrangement not only enhances the compound's stability but also contributes to its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The presence of the tetrahydrofuran (THF) ring in the substituent adds flexibility and potential for hydrogen bonding, which are critical for drug-target interactions.

Recent studies have highlighted the importance of piperidine derivatives in medicinal chemistry, particularly in the development of bioactive molecules targeting various therapeutic areas. For instance, research has shown that piperidine-based compounds can exhibit potent inhibitory effects on enzymes involved in neurological disorders, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These enzymes are key targets for treating conditions like Alzheimer's disease and other forms of dementia.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperidine carboxamide intermediate. This is followed by nucleophilic substitution reactions to introduce the desired substituents on the nitrogen atom. The use of THF as a solvent in certain steps ensures optimal reaction conditions, while purification techniques such as chromatography and crystallization are employed to achieve high purity levels.

In terms of pharmacological properties, this compound has demonstrated promising activity in vitro models, particularly in assays evaluating its ability to modulate neurotransmitter systems. Its interaction with nicotinic acetylcholine receptors (nAChRs) has been a focal point of recent investigations, with findings suggesting potential applications in smoking cessation therapies and neuroprotection.

The application of this compound extends beyond pharmacology into areas such as agrochemicals and materials science. Its ability to act as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for the production of enantiomerically pure compounds—a critical requirement in drug development.

From an industrial perspective, the synthesis and scale-up of this compound require careful consideration of cost-effectiveness and environmental impact. Green chemistry principles are increasingly being integrated into manufacturing processes to minimize waste and reduce energy consumption. Innovations in catalysis and reaction engineering are expected to further enhance the efficiency of its production.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of this compound at molecular levels. Molecular docking studies have provided insights into its binding affinities with various protein targets, while quantum mechanical calculations have shed light on its electronic structure and reactivity patterns.

In conclusion, N-Methyl-N-(tetrahydro-2H-pyran-4-ylmethyl)-2-piperidinecarboxamide hydrochloride represents a versatile chemical entity with diverse applications across multiple disciplines. Its structural complexity and functional versatility make it an invaluable tool for researchers striving to develop innovative solutions in medicine, agriculture, and materials science.